Cas no 1103950-12-4 (2-amino-4-methanesulfonyl-N,N-dimethylbutanamide)

• Product Name: 2-amino-4-methanesulfonyl-N,N-dimethylbutanamide
• CAS No: 1103950-12-4
• MF: C₇H₁₆N₂O₃S
• MW: 208.278540611267
• CID: 5176508
• PubChem ID: 24692162
• Update Time: 2026-03-05

2-amino-4-methanesulfonyl-N,N-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N,N-dimethyl-4-(methylsulfonyl)-
• 2-amino-4-methanesulfonyl-N,N-dimethylbutanamide

• Inchi： 1S/C7H16N2O3S/c1-9(2)7(10)6(8)4-5-13(3,11)12/h6H,4-5,8H2,1-3H3
• InChI Key： GYHJUCYBQZVJKZ-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C(N)CCS(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-methanesulfonyl-N,N-dimethylbutanamide

Comprehensive Overview of 2-amino-4-methanesulfonyl-N,N-dimethylbutanamide (CAS No. 1103950-12-4)

2-amino-4-methanesulfonyl-N,N-dimethylbutanamide, identified by its CAS number 1103950-12-4, is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an amino group, a methanesulfonyl moiety, and a dimethylbutanamide backbone, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "2-amino-4-methanesulfonyl-N,N-dimethylbutanamide synthesis" or "CAS 1103950-12-4 applications," reflecting its growing relevance in drug development and material science.

The compound's methanesulfonyl group enhances its solubility and reactivity, which is critical for designing bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have spurred interest in derivatives like 2-amino-4-methanesulfonyl-N,N-dimethylbutanamide, as they align with sustainable synthesis practices. Searches for "biodegradable sulfonamide derivatives" or "non-toxic amide compounds" highlight its potential in eco-friendly applications. Its CAS registry number (1103950-12-4) ensures precise identification in global databases, aiding regulatory compliance and patent filings.

From a pharmacological perspective, the amino and amide functionalities of this compound enable interactions with biological targets, such as enzymes or receptors. This has led to investigations into its role in "central nervous system (CNS) drug candidates" and "metabolic pathway modulators." Users often query "2-amino-4-methanesulfonyl-N,N-dimethylbutanamide mechanism of action" or "1103950-12-4 safety profile," underscoring the need for detailed toxicological and pharmacokinetic data.

In industrial settings, CAS 1103950-12-4 is valued for its stability under varied conditions, making it suitable for "high-performance polymer additives" and "specialty coatings." The rise of "smart materials" and "nanotechnology" has further amplified demand for tailored sulfonamide compounds. Optimized HTML content, such as this article, improves SEO visibility for terms like "buy 2-amino-4-methanesulfonyl-N,N-dimethylbutanamide" or "1103950-12-4 suppliers," connecting buyers with reliable sources.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2-amino-4-methanesulfonyl-N,N-dimethylbutanamide. Researchers frequently seek "analytical methods for CAS 1103950-12-4" to ensure purity and consistency. The compound’s molecular weight (208.28 g/mol) and logP value are also key data points for computational modeling, aligning with the "AI in cheminformatics" trend.

Future directions for 1103950-12-4 include exploring its role in "personalized medicine" and "targeted drug delivery systems." As sustainability gains traction, its potential as a "bio-based intermediate" warrants further study. By integrating keywords such as "2-amino-4-methanesulfonyl-N,N-dimethylbutanamide price" or "CAS 1103950-12-4 MSDS," this content addresses diverse user intents while maintaining technical rigor.